3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline

• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol
• IUPAC Name: 3-bromo-N-[(5-methyl-1H-pyrazol-4-yl)methyl]aniline
• InChI: InChI=1S/C11H12BrN3/c1-8-9(7-14-15-8)6-13-11-4-2-3-10(12)5-11/h2-5,7,13H,6H2,1H3,(H,14,15)
• InChI Key: BKJRBHAAYBLWPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNC2=CC(=CC=C2)Br

Description

3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is a brominated aniline derivative featuring a 3-methylpyrazole moiety linked via a methylene bridge. Its molecular formula is C₁₁H₁₂BrN₃, with a molecular weight of 280.16 g/mol (monoisotopic mass: 279.037110) . Key physical properties include a density of ~1.6 g/cm³ and a boiling point of ~420.8°C under standard conditions . The compound’s structure combines electron-withdrawing (bromine) and electron-donating (methyl-pyrazole) groups, making it a versatile intermediate in pharmaceutical and materials chemistry.

Preparation Methods

Pyrazole Ring Formation

The initial step involves synthesizing the pyrazole core, which is a crucial heterocyclic component of the target compound. Several approaches are documented:

• Condensation of Hydrazines with β-Dicarbonyl Compounds:
  A common method involves condensing phenylhydrazine with appropriate diketones or aldehydes under reflux conditions, often in ethanol or acetic acid, to yield pyrazole derivatives. For instance, phenylhydrazine reacting with acetylacetone or benzoylacetone produces pyrazole intermediates.

• Vilsmeier-Haack Reaction:
  As detailed in recent studies, the Vilsmeier-Haack reagent (DMF-POCl₃) can cyclize hydrazone precursors to generate 1H-pyrazole-4-carbaldehyde derivatives. This approach offers regioselective formation of the pyrazole ring with aldehyde functionality, facilitating subsequent modifications.

Functionalization of Pyrazole Derivatives

• Introduction of the Methyl Group at Position 3:
  Alkylation at the pyrazole ring, specifically methylation at the 3-position, can be achieved via nucleophilic substitution using methyl iodide or dimethyl sulfate under basic conditions, such as potassium carbonate in acetone or DMF.

• Formation of the Methyl-Substituted Pyrazole:
  Alternatively, methylation can occur during the pyrazole synthesis step if methyl-substituted hydrazines or aldehydes are used.

Synthesis of the Aniline Derivative

• Preparation of the Aniline Moiety:
  The aniline component, specifically 3-bromoaniline, is typically synthesized via bromination of aniline derivatives or obtained commercially. Bromination of aniline occurs selectively at the ortho and para positions using bromine in acetic acid or other controlled conditions, with the para position favored for substitution.

• Bromination of Aniline:
  As per patent literature, bromination of aniline derivatives is conducted at controlled temperatures (around 95–100°C) in the presence of iron or other brominating agents, followed by purification to isolate 3-bromoaniline.

Coupling of Pyrazole and Aniline

• Methylation of the Pyrazole with Aniline:
  The key step involves coupling the methylated pyrazole derivative with 3-bromoaniline. This is often achieved via nucleophilic substitution or reductive amination, depending on the functional groups present.

• Use of Reductive Amination:
  In some protocols, the aldehyde group on the pyrazole derivative reacts with the amino group of 3-bromoaniline in the presence of a reducing agent such as sodium borohydride, forming the desired N-alkylated aniline.

Representative Synthesis Scheme

Step	Reaction	Reagents & Conditions	Purpose
1	Pyrazole ring formation	Hydrazine + β-dicarbonyl compound	Synthesis of pyrazole core
2	Methylation at 3-position	Methyl iodide + base	Introduction of methyl group
3	Bromination of aniline	Bromine + acid	Synthesis of 3-bromoaniline
4	Coupling of pyrazole with aniline	Reductive amination or nucleophilic substitution	Formation of the target compound

Data Tables and Research Outcomes

Method	Key Reagents	Conditions	Yield	Remarks
Hydrazine condensation	Hydrazine hydrate + acetylacetone	Reflux in ethanol	70–85%	Widely used for pyrazole synthesis
Vilsmeier-Haack cyclization	DMF + POCl₃	0–5°C then heated	50–60%	Regioselective for pyrazole aldehydes
Bromination of aniline	Bromine + acetic acid	95–100°C	80–90%	Selective para/bromo substitution
Reductive amination	Pyrazole aldehyde + 3-bromoaniline	NaBH₄ in ethanol	75–85%	Efficient coupling

Notes and Considerations

• Reaction Selectivity:
  Bromination reactions require careful temperature control to avoid polybromination or undesired positional substitution.

• Purification:
  Crystallization, column chromatography, and recrystallization are essential to isolate pure intermediates and final products.

• Safety:
  Reactions involving bromine, POCl₃, and hydrazines should be performed under strict safety protocols due to their corrosive and toxic nature.

• Optimization: Reaction conditions such as temperature, solvent, and molar ratios should be optimized based on scale and desired yield.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura or Heck reactions to form more complex molecules.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium thiolate (NaSR) in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield a new aniline derivative, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Biology: It is used in the development of bioactive molecules for studying biological pathways.

Medicine: The compound is explored for its potential pharmacological properties, including anti-inflammatory and anticancer activities.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline involves its interaction with specific molecular targets. The bromine and pyrazole moieties can interact with enzymes or receptors, modulating their activity. This can lead to various biological effects, such as inhibition of enzyme activity or alteration of signaling pathways.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Method	Notable Properties/Applications
3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (Target)	C₁₁H₁₂BrN₃	280.16	3-Me-pyrazole, Br-aniline	Reductive amination (probable)	Balanced reactivity for drug intermediates
3-Chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline	C₂₄H₂₀ClFN₂O	418.88	Cl, F, 4-MeO-Ph, Ph-pyrazole	NaBH₄/I₂ reductive amination	Enhanced solubility; catalytic ligand
N-[(3-Chlorophenyl)methyl]-4-(1-THP-pyrazol-4-yl)aniline	C₂₂H₂₄ClN₃O	381.90	Cl-Ph-CH₂, THP-pyrazole	Suzuki coupling	Drug discovery intermediate
4-Bromo-N-(3,4,5-trimethoxybenzylidene)aniline	C₁₆H₁₆BrNO₃	350.21	Schiff base, trimethoxy	Condensation reaction	Stable crystalline material

Key Findings and Implications

• Electronic Effects : Bromine in the target compound moderates electron density, enabling participation in both nucleophilic and electrophilic reactions.
• Steric Considerations : Methyl groups on pyrazole (e.g., 3,5-dimethyl in ) reduce accessibility to reactive sites compared to the target’s single methyl group.
• Synthetic Flexibility : Reductive amination () and Suzuki coupling () are dominant methods; choice depends on substituent compatibility.

Biological Activity

3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is an organic compound notable for its unique structure, which includes a bromine atom and a pyrazole moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the realm of cancer treatment and enzyme inhibition.

The molecular formula of 3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is C11H12BrN3, with a molecular weight of approximately 266.14 g/mol. The presence of the bromine atom enhances its reactivity and biological interactions, while the pyrazole ring contributes to its binding affinity with various biological targets.

Biological Activity Overview

Research indicates that 3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline exhibits significant biological activity, particularly as an inhibitor of cyclin-dependent kinases (CDKs) and in antitumor applications. Its mechanism of action is primarily linked to its ability to interact with specific enzymes and receptors, which can lead to antiproliferative effects on cancer cells.

Antitumor Activity

In vitro studies have demonstrated that derivatives of compounds similar to 3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline show promising anticancer properties. For instance:

• Compound 5a , a structural analog, exhibited potent CDK2/cyclin E inhibitory activity with an IC50 of 0.98 ± 0.06 μM and significant antiproliferative effects against MCF-7 and B16-F10 cell lines (IC50 values of 1.88 ± 0.11 μM and 2.12 ± 0.15 μM, respectively) .

The biological activity of this compound can be attributed to several factors:

• Binding Affinity : The pyrazole moiety enhances binding through hydrogen bonding and non-covalent interactions with target proteins.
• Enzyme Inhibition : It acts as an inhibitor for various enzymes involved in cell cycle regulation, particularly CDKs, which are crucial for cancer cell proliferation.

Comparative Analysis

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Molecular Formula	Notable Activity	IC50 (μM)
5a	C15H15N3	CDK2 Inhibitor	0.98
3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	C11H12BrN3	Antitumor activity	TBD
N-(3-Methyl-1H-pyrazol-4-yl)aniline	C10H12N2	Moderate activity	TBD

Case Studies

Several studies have focused on the synthesis and evaluation of similar compounds:

• Synthesis and Evaluation : A series of N-substituted pyrazole derivatives were synthesized, showing varying degrees of anticancer activity, highlighting the importance of structural modifications in enhancing biological efficacy .
• Molecular Docking Studies : Docking simulations have been employed to predict binding modes for these compounds at active sites, providing insights into their mechanisms of action against specific cancer targets .

Q & A

Q. What are the optimal synthetic routes and critical reaction conditions for preparing 3-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline?

• Methodological Answer : The compound is synthesized via reductive amination or nucleophilic substitution. A common approach involves reacting 3-bromoaniline derivatives with 3-methyl-1H-pyrazole-4-carbaldehyde under NaBH₄/I₂ or similar reducing conditions . Key steps include:

• Step 1 : Formation of the imine intermediate.
• Step 2 : Reduction to the secondary amine using NaBH₄/I₂ in methanol at room temperature .
• Step 3 : Purification via column chromatography (e.g., silica gel, hexane/ethyl acetate gradient).
  Critical parameters: pH control (neutral conditions), stoichiometric excess of aldehyde, and inert atmosphere to prevent oxidation .

Q. How is the structural integrity of this compound confirmed post-synthesis?

• Methodological Answer : Multi-modal characterization is essential:

• ¹H/¹³C NMR : Peaks for the pyrazole ring (δ 7.5–8.0 ppm), brominated aromatic protons (δ 6.8–7.2 ppm), and methylene bridge (δ 4.2–4.5 ppm) .
• Mass Spectrometry (MS) : Molecular ion peak at m/z 280–282 (M⁺ for C₁₁H₁₁BrN₃) with isotopic patterns confirming bromine .
• Elemental Analysis : Confirms C, H, N, Br ratios within ±0.3% of theoretical values .

Q. What reactivity trends are observed due to the bromine substituent and pyrazole moiety?

• Methodological Answer :

• Bromine : Participates in Suzuki-Miyaura couplings (e.g., with aryl boronic acids) for derivatization. Reaction requires Pd(PPh₃)₄, K₂CO₃, and DMF/H₂O at 80°C .
• Pyrazole : Acts as a hydrogen-bond donor/acceptors, enabling coordination to metal catalysts (e.g., Ru in catalytic transfer hydrogenation) .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in molecular conformation?

• Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) using SHELXL (v.2018+) refines anisotropic displacement parameters and hydrogen bonding. Example protocol:

• Data Collection : Mo-Kα radiation (λ = 0.71073 Å), 100 K.
• Refinement : Twin refinement for disordered pyrazole rings; R1 < 0.05 for high-resolution data .
  Key metrics: Bond angles (C-Br: ~1.89 Å), torsion angles (pyrazole-aniline dihedral: 15–30°) .

Q. What computational strategies predict biological target interactions?

• Methodological Answer :

• Docking (AutoDock Vina) : Pyrazole’s N-atoms form H-bonds with kinase ATP-binding pockets (e.g., CDK2, ∆G = -9.2 kcal/mol).
• MD Simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100 ns; RMSD < 2.0 Å indicates robust binding .
• QSAR Models : LogP (2.8 ± 0.2) correlates with blood-brain barrier permeability .

Q. What role does regioselectivity play in bromine substitution for downstream applications?

• Methodological Answer : Meta-bromine (vs. para) enhances steric accessibility for cross-coupling. Example:

• Buchwald-Hartwig Amination : Meta-Br reacts 3x faster with morpholine than para-Br (TOF = 12 h⁻¹ vs. 4 h⁻¹) .
  Computational analysis (NBO charges) shows higher electrophilicity at the meta position (charge = +0.32 vs. +0.25 for para) .

Key Methodological Tools

• Synthetic Optimization : DoE (Design of Experiments) for reaction yield maximization .
• Data Analysis : Mercury (CCDC) for crystallography; Gaussian09 for DFT calculations .